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Compound of Interest

Compound Name: Tetrasodium Pyrophosphate

Cat. No.: B148038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

tetrasodium pyrophosphate (TSPP), including its molecular weight and density. It also details

relevant experimental protocols for quality assessment and illustrates a common application in

laboratory settings, providing a valuable resource for professionals in research and

development.

Core Physicochemical Properties
Tetrasodium pyrophosphate is an inorganic compound with the chemical formula Na₄P₂O₇. It

is commercially available in both anhydrous and hydrated forms, with the decahydrate

(Na₄P₂O₇·10H₂O) being common.[1] As a versatile chemical, it finds numerous applications in

various scientific and industrial fields, including as a buffering agent, emulsifier, dispersing

agent, and thickening agent.[1][2][3]

Data Presentation: Molecular Weight and Density
The molecular weight and density of both anhydrous and decahydrate forms of tetrasodium
pyrophosphate are summarized in the table below. These values are crucial for accurate

preparation of solutions and for various calculations in experimental research.
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Property
Tetrasodium
Pyrophosphate
(Anhydrous)

Tetrasodium
Pyrophosphate
(Decahydrate)

Chemical Formula Na₄P₂O₇ Na₄P₂O₇ · 10H₂O

Molecular Weight ( g/mol ) 265.90 446.06[4]

Density (g/cm³) 2.534[1] 1.82

Experimental Protocols
Accurate characterization and quality control of chemical reagents are paramount in research

and drug development. The following section details protocols for the determination of the

density of solid TSPP and an assay for its purity.

Determination of Density of a Solid by Gas Pycnometry
Gas pycnometry is a non-destructive method used to determine the skeletal density of a solid

powder by measuring the volume of gas displaced by the sample. Helium is often the gas of

choice due to its small atomic size, allowing it to penetrate small pores.[5]

Methodology:

Sample Preparation: A known mass of the tetrasodium pyrophosphate powder is

accurately weighed and placed into the sample chamber of the gas pycnometer.

System Purging: The system is purged with helium gas to remove any air and moisture from

the sample chamber.

Analysis:

The reference chamber of a known volume is filled with helium to a specific pressure.

A valve is then opened, allowing the helium to expand into the sample chamber.

The pressure is allowed to equilibrate, and the final pressure is recorded.
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Calculation: The volume of the solid sample is determined using the ideal gas law by

comparing the pressure change with and without the sample in the chamber. The density is

then calculated by dividing the mass of the sample by its determined volume.

Assay of Tetrasodium Pyrophosphate by Titration
This protocol describes a method to determine the purity of tetrasodium pyrophosphate by

titrating the acid liberated from a reaction with zinc sulfate.

Methodology:

Sample Preparation: An accurately weighed quantity of the tetrasodium pyrophosphate
sample (approximately 500 mg of the anhydrous form or its equivalent) is dissolved in 100 ml

of deionized water in a 400-ml beaker.

pH Adjustment: The pH of the solution is adjusted to 3.8 using hydrochloric acid with the aid

of a pH meter.

Reaction with Zinc Sulfate: 50 ml of a 12.5% zinc sulfate solution (125 g of ZnSO₄·7H₂O

dissolved in water to make 1000 ml, filtered, and adjusted to pH 3.8) is added to the sample

solution. The solution is allowed to stand for 2 minutes.[6]

Titration: The liberated acid is titrated with a standardized 0.1 N sodium hydroxide solution

until the pH of the solution returns to 3.8.[6] It is important to allow sufficient time for any

precipitated zinc hydroxide to redissolve near the endpoint.[6]

Calculation: The purity of the tetrasodium pyrophosphate is calculated based on the

volume of sodium hydroxide used. Each milliliter of 0.1 N sodium hydroxide is equivalent to

13.30 mg of Na₄P₂O₇.[6]

Visualization of a Standard Laboratory Workflow
Tetrasodium pyrophosphate is frequently used as a buffering agent in various biochemical

and enzymatic assays to maintain a stable pH.[1][2] The following diagram illustrates a typical

workflow for the preparation of a buffered solution for an enzymatic assay.
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Caption: Workflow for preparing a buffered solution with tetrasodium pyrophosphate for an

enzymatic assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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